(1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)piperidin-4-yl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone
Overview
Description
The compound (1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)piperidin-4-yl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone is a complex organic molecule that contains several functional groups, including imidazole, pyrimidine, piperidine, and piperazine . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a novel series of 4-(4-(1H-imidazol-1-yl)phenyl)-6-arylpyrimidin-2-amines has been prepared from synthesized 3-[4-(1H-imidazol-1-yl) phenyl]prop-2-en-1-ones . The process involved N-arylation of imidazole with 4-fluorobenzaldehyde using hexadecyltrimethylammonium bromide as a catalyst .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple heterocyclic rings. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The pyrimidine ring is a six-membered ring with two nitrogen atoms .
Chemical Reactions Analysis
The chemical reactions involving this compound could be diverse due to the presence of multiple reactive sites. The imidazole and pyrimidine rings can participate in various reactions due to the presence of nitrogen atoms .
Scientific Research Applications
Pharmaceutical Applications
Imidazole is a key component in many pharmaceuticals due to its broad range of chemical and biological properties . It is found in drugs such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial) .
Antimicrobial Activity
Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, antifungal, and antihelmintic activities . For example, metronidazole and nitroso-imidazole have bactericidal properties .
Anti-inflammatory and Antitumor Activity
Imidazole derivatives also exhibit anti-inflammatory and antitumor activities . This makes them valuable in the development of new drugs for the treatment of various inflammatory diseases and cancers .
Antioxidant Activity
Imidazole derivatives have been reported to possess antioxidant activity . This property can be beneficial in the treatment of diseases caused by oxidative stress .
Antidiabetic and Anti-allergic Activity
Imidazole derivatives have shown potential in the treatment of diabetes and allergies . For example, certain imidazole derivatives have been reported to exhibit antidiabetic and anti-allergic activities .
6. Applications in Dyes for Solar Cells and Other Optical Applications Imidazoles are being deployed in emerging research into dyes for solar cells and other optical applications . Their unique properties make them suitable for use in these areas .
Applications in Functional Materials
Imidazoles are also being used in the development of functional materials . Their versatility and utility in this area highlight the need for expedient methods for the synthesis of imidazoles .
Applications in Catalysis
Imidazoles have found applications in catalysis . Their unique properties make them suitable for use in various catalytic processes .
Future Directions
The future directions for this compound could involve further exploration of its biological activities and potential applications in pharmaceuticals. Imidazole has become an important synthon in the development of new drugs , and this compound, with its complex structure, could have unique properties worth exploring.
properties
IUPAC Name |
[1-(6-imidazol-1-ylpyrimidin-4-yl)piperidin-4-yl]-[4-(2-methoxyphenyl)piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N7O2/c1-33-21-5-3-2-4-20(21)28-12-14-30(15-13-28)24(32)19-6-9-29(10-7-19)22-16-23(27-17-26-22)31-11-8-25-18-31/h2-5,8,11,16-19H,6-7,9-10,12-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWWAPEBCCMFCOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)C3CCN(CC3)C4=NC=NC(=C4)N5C=CN=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N7O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)piperidin-4-yl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone | |
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